Cas no 1520581-23-0 (2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 1520581-23-0
• MF: C₉H₆BrF₃O₃
• MW: 299.041352748871
• MDL: MFCD24131152
• CID: 4785514
• Update Time: 2025-10-05

2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid

• MDL： MFCD24131152
• Inchi： 1S/C9H6BrF3O3/c10-7-2-1-5(3-6(7)8(14)15)16-4-9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： AYAWLPKMYSEFKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)O)OCC(F)(F)F

Computed Properties

• Exact Mass: 297.94524 g/mol
• Monoisotopic Mass: 297.94524 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5
• Molecular Weight: 299.04

Additional information on 2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid

2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic Acid: A Comprehensive Overview

The compound 2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid, identified by the CAS number 1520581-23-0, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug discovery and material science. The molecule consists of a benzoic acid core with a bromine substituent at the 2-position and a trifluoroethoxy group at the 5-position, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of benzoic acid derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the bromine atom and the trifluoroethoxy group in this compound introduces unique electronic and steric properties, which can be exploited to enhance bioavailability and target specificity. For instance, the trifluoroethoxy group is known to improve lipophilicity, while the bromine atom can act as a leaving group in substitution reactions, facilitating further functionalization.

In terms of synthesis, researchers have developed efficient methods to prepare 2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid. One common approach involves the Suzuki-Miyaura coupling reaction, where a boronic acid derivative reacts with an aryl halide in the presence of a palladium catalyst. This method has been optimized to achieve high yields and excellent regioselectivity. Additionally, advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems.

The pharmacological properties of this compound have been extensively studied. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. For example, it has shown potent activity against cyclooxygenase-2 (COX-2), an enzyme associated with pain and inflammation. Furthermore, preclinical studies suggest that this compound may exhibit antiproliferative effects on cancer cells by modulating signaling pathways such as MAPK and PI3K/AKT.

In the realm of material science, benzoic acid derivatives like this compound have found applications as precursors for advanced materials such as polymers and coordination networks. The introduction of fluorinated groups enhances thermal stability and mechanical properties, making them suitable for high-performance applications. Recent research has explored their use in organic electronics, where their electronic properties can be tuned for specific functions such as charge transport.

From an environmental perspective, understanding the fate and toxicity of 1520581-23-0 is critical for its safe handling and disposal. Studies indicate that this compound undergoes biodegradation under aerobic conditions but may persist in certain environmental compartments due to its fluorinated groups. Regulatory agencies have established guidelines to minimize exposure risks during industrial processes.

In conclusion, 2-Bromo-5-(2,2,2-trifluoroethoxy)benzoic acid is a multifaceted compound with promising applications across various fields. Its unique structure allows for diverse chemical transformations and biological interactions, making it a valuable tool for researchers. As advancements in synthetic methods and computational modeling continue to evolve, this compound is expected to play an increasingly important role in both academic research and industrial development.